Cas no 19746-35-1 ((2S,3R)-2-Acetamido-3-hydroxy-N-methylbutanamide)

• Product Name: (2S,3R)-2-Acetamido-3-hydroxy-N-methylbutanamide
• CAS No: 19746-35-1
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 5068683
• Update Time: 2025-06-11

(2S,3R)-2-Acetamido-3-hydroxy-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Acetamido-3-hydroxy-N-methylbutanamide

• Inchi： 1S/C7H14N2O3/c1-4(10)6(7(12)8-3)9-5(2)11/h4,6,10H,1-3H3,(H,8,12)(H,9,11)/t4-,6+/m1/s1
• InChI Key： RMHVNEMFKIWSIN-XINAWCOVSA-N
• SMILES： O[C@H](C)[C@@H](C(NC)=O)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -1.2
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-2-Acetamido-3-hydroxy-N-methylbutanamide

(2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide: A Comprehensive Overview

The compound with CAS No. 19746-35-1, known as (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and potential applications. Recent studies have highlighted its promising role in drug discovery and development, particularly in the context of enzyme inhibition and therapeutic interventions.

The molecular structure of (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide consists of a butanamide backbone with specific stereochemical configurations at the 2S and 3R positions. This configuration is critical for its interaction with biological targets, such as enzymes or receptors. The presence of an acetamido group at the 2-position and a hydroxyl group at the 3-position introduces functional diversity, enabling the molecule to participate in various biochemical reactions. Additionally, the N-methyl substitution further modulates its physicochemical properties, enhancing its stability and bioavailability.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, including enantioselective catalysis and asymmetric synthesis, to produce (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide with high enantiomeric excess. These advancements have not only improved the yield but also minimized the environmental footprint of the synthesis process. The use of green chemistry principles has been emphasized to ensure sustainability in large-scale production.

In terms of biological activity, (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide has demonstrated potent inhibitory effects on several enzymes associated with metabolic disorders. For instance, studies have shown that it can effectively inhibit key enzymes involved in lipid metabolism, making it a potential candidate for treating conditions such as obesity and hyperlipidemia. Furthermore, its ability to modulate receptor activity has opened avenues for exploring its role in neurodegenerative diseases.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption characteristics and moderate clearance rates, which are essential for its efficacy as a therapeutic agent. However, further investigations are required to optimize its bioavailability and reduce potential side effects.

From an industrial perspective, (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide holds promise as a precursor for more complex molecules or as an intermediate in drug development pipelines. Its structural versatility allows for functionalization at multiple sites, enabling the creation of derivatives with enhanced potency and selectivity.

In conclusion, (2S,3R)-2-Acetamido-3-Hydroxy-N-Methylbutanamide represents a significant advancement in organic chemistry and pharmacology. Its unique stereochemistry, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions for various diseases.